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Compound of Interest

Compound Name: Lithium aluminum deuteride

Cat. No.: B032165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of lithium
aluminum deuteride (LiAlD₄) powder, a crucial reducing agent in organic synthesis,

particularly for the introduction of deuterium isotopes. The information is presented to facilitate

its use in research and development, with a strong emphasis on safety and proper handling

protocols due to its reactive nature.

Core Physical Properties
Lithium aluminum deuteride is typically a white to gray or sometimes yellowish, odorless

powder.[1][2] It is a powerful reducing agent, analogous to lithium aluminum hydride (LiAlH₄),

but with the distinct advantage of enabling isotopic labeling.

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of lithium aluminum
deuteride powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b032165?utm_src=pdf-interest
https://www.benchchem.com/product/b032165?utm_src=pdf-body
https://www.benchchem.com/product/b032165?utm_src=pdf-body
https://www.benchchem.com/product/b032165?utm_src=pdf-body
https://www.researchgate.net/figure/Raman-spectra-of-aluminum-hydride-samples-Spectrum-1-corresponds-to-the-first-sample_fig1_254996417
https://www.semanticscholar.org/paper/The-thermal-decomposition-of-lithium-aluminium-Garner-Haycock/5d63ca91ba703a0ae521842f4a54121adc68d372
https://www.benchchem.com/product/b032165?utm_src=pdf-body
https://www.benchchem.com/product/b032165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Molecular Formula LiAlD₄

Molecular Weight 41.98 g/mol [3]

Appearance
White to gray or yellowish

powder
[1][2]

Melting Point 125 °C (decomposes)

Decomposes above 175 °C to

form lithium deuteride,

aluminum, and deuterium gas.

[2][4]

Density 0.716 - 0.736 g/cm³ [1]

Solubility

Soluble in diethyl ether,

tetrahydrofuran (THF), and

dimethoxyethane. Slightly

soluble in dibutyl ether.

Insoluble in hydrocarbons.

[2] Reacts violently with water.

[1][2]

Stability

Stable under normal

temperature and pressure in a

dry, inert atmosphere.[1] Highly

reactive with water and moist

air.[1][2] Can ignite

spontaneously in air.

Must be stored under an inert

gas (e.g., argon or nitrogen).[1]

Experimental Protocols
Given the pyrophoric and water-reactive nature of lithium aluminum deuteride, all

experimental procedures must be conducted with rigorous adherence to safety protocols,

including the use of personal protective equipment (flame-resistant lab coat, safety glasses,

and appropriate gloves) and handling within an inert atmosphere (glovebox or fume hood with

an inert gas flow).

Determination of Melting Point (Capillary Method)
Objective: To determine the melting point of LiAlD₄ powder.
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Methodology:

Sample Preparation: Inside a glovebox with an inert atmosphere (e.g., argon), finely grind a

small amount of LiAlD₄ powder using a mortar and pestle.

Capillary Tube Loading: Pack the powdered sample into a capillary tube to a height of 2-3

mm. Tap the tube gently to ensure tight packing.

Sealing: Seal the open end of the capillary tube using a flame. This must be done carefully to

avoid heating the sample.

Apparatus Setup: Place the sealed capillary tube into a calibrated melting point apparatus.

Heating: Heat the sample rapidly to about 10-15 °C below the expected melting point of 125

°C.

Observation: Decrease the heating rate to 1-2 °C per minute and carefully observe the

sample.

Data Recording: Record the temperature at which the first droplet of liquid appears and the

temperature at which the entire sample becomes liquid. This range represents the melting

point. Due to its decomposition, a sharp melting point may not be observed, and the

temperature of decomposition should be noted.

Determination of Bulk Density (Graduated Cylinder
Method)
Objective: To determine the bulk density of LiAlD₄ powder.

Methodology:

Inert Atmosphere: Conduct all steps within a glovebox.

Sample Weighing: Accurately weigh a known mass (e.g., 5-10 g) of LiAlD₄ powder.

Volume Measurement: Carefully transfer the weighed powder into a dry, pre-weighed

graduated cylinder. Avoid tapping or compacting the powder.
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Volume Reading: Read the volume of the powder from the graduated cylinder markings.

Calculation: Calculate the bulk density using the formula: Bulk Density = Mass of Powder /

Volume of Powder

Qualitative Solubility Test
Objective: To qualitatively assess the solubility of LiAlD₄ in various organic solvents.

Methodology:

Inert Atmosphere: Perform all additions and observations in a glovebox.

Sample Preparation: Place a small, accurately weighed amount of LiAlD₄ (e.g., 10-20 mg)

into several dry test tubes.

Solvent Addition: To each test tube, add a small volume (e.g., 1 mL) of a different anhydrous

solvent (e.g., diethyl ether, THF, hexane).

Observation: Gently agitate the tubes and observe if the solid dissolves. Note any signs of

reaction, such as gas evolution or temperature change. Record the solubility as soluble,

slightly soluble, or insoluble.

Visualizations
Synthesis of Lithium Aluminum Deuteride
The following diagram illustrates a typical laboratory synthesis route for lithium aluminum
deuteride from lithium deuteride and aluminum bromide.
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Workflow for the Synthesis of Lithium Aluminum Deuteride

Reactants

Reaction

Products
Lithium Deuteride (LiD)

Reaction in Diethyl Ether

Aluminum Bromide (AlBr₃)

Lithium Aluminum Deuteride (LiAlD₄)Precipitate

Lithium Bromide (LiBr)

In solution

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of LiAlD₄.

Reaction with Water
This diagram illustrates the highly exothermic and hazardous reaction of lithium aluminum
deuteride with water.
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Reaction of Lithium Aluminum Deuteride with Water

Reactants

Reaction
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LiAlD₄ (solid)

Violent Exothermic Reaction

H₂O (liquid/vapor)

Lithium Hydroxide (LiOH)

Aluminum Hydroxide (Al(OH)₃)

Deuterium Gas (D₂)

Flammable

Hydrogen Gas (H₂)

Flammable

Click to download full resolution via product page

Caption: The hazardous reaction of LiAlD₄ with water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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